1-Butyl-1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(naphthalen-1-yl)urea

• IUPAC Name: 1-butyl-1-(1,1-dioxothiolan-3-yl)-3-naphthalen-1-ylurea
• InChI: InChI=1S/C19H24N2O3S/c1-2-3-12-21(16-11-13-25(23,24)14-16)19(22)20-18-10-6-8-15-7-4-5-9-17(15)18/h4-10,16H,2-3,11-14H2,1H3,(H,20,22)
• InChI Key: BFVFYIGIOGNSBS-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C1CCS(=O)(=O)C1)C(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol

Description

1-Butyl-1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(naphthalen-1-yl)urea is a compound that has gained attention in the scientific community due to its potential use in various research applications.

Scientific Research Applications

Organic Synthesis and Functional Materials

A study by Saitoh et al. (2006) explores the use of naphthalene derivatives in organic synthesis, particularly focusing on naphthalene-1,8-diylbis(diphenylmethylium) for oxidative coupling reactions. This research highlights the potential of naphthalene derivatives, related to 1-Butyl-1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(naphthalen-1-yl)urea, in creating complex organic molecules through unique electron-transfer reduction behaviors (Saitoh, Yoshida, & Ichikawa, 2006).

Molecular Recognition and Supramolecular Chemistry

Ośmiałowski et al. (2013) conducted studies on the association of naphthalene-1,8-naphthyridines and benzoates with N-(pyridin-2-yl),N'-substituted ureas, offering insights into the substituent effects on complexation. This research provides a foundation for the use of urea derivatives in molecular recognition and the design of supramolecular structures, which can be related to the applications of this compound (Ośmiałowski et al., 2013).

Energy Storage and Electrochemical Devices

Research by Chen et al. (2017) on naphthalene-based polyimide derivatives, including structures similar to this compound, demonstrates their potential as organic electrode materials for lithium-ion batteries. These materials exhibit improved stability and electrochemical properties, suggesting applications in energy storage devices (Chen et al., 2017).

Environmental Applications

The study by Mishra, Flaig, and Soechtig (1980) on the effect of naphthalene and urea derivatives on urease activity and nitrification in soil highlights potential environmental applications. These compounds, related to this compound, could be used to influence soil chemistry and nutrient cycling, with implications for agricultural productivity and environmental management (Mishra, Flaig, & Soechtig, 1980).